Cas no 663909-03-3 (THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL-)

• Product Name: THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL-
• CAS No: 663909-03-3
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD28428500
• CID: 3536829
• PubChem ID: 11357645
• Update Time: 2025-10-30

THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL- Chemical and Physical Properties

Names and Identifiers

• THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL-
• 2-Benzo[1,3]dioxol-5-yl-4-chloromethyl-5-methylthiazole
• 2-(1,3-benzodioxol-5-yl)-4-(chloromethyl)-5-methyl-1,3-thiazole
• MFCD28428500
• 663909-03-3
• 2-Benzo[1,3]dioxol-5-yl-4-chloromethyl-5-methyl-thiazole
• 2-(benzo[d][1,3]dioxol-5-yl)-4-(chloromethyl)-5-methylthiazole
• 2-(1,3-Benzodioxole-5-yl)-4-(chloromethyl)-5-methylthiazole

• MDL： MFCD28428500
• Inchi： 1S/C12H10ClNO2S/c1-7-9(5-13)14-12(17-7)8-2-3-10-11(4-8)16-6-15-10/h2-4H,5-6H2,1H3
• InChI Key： FPIGVRPGHYSSBW-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CCl)N=C1C1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 267.0120774Da
• Monoisotopic Mass: 267.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.6Ų

Additional information on THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL-

THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL (CAS No. 663909-03-3): A Multifaceted Compound in Modern Chemical Biology

THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL, identified by its CAS number CAS No. 663909-03-3, is a structurally intricate heterocyclic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The unique arrangement of functional groups in THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL endows it with potential applications in various therapeutic areas, making it a subject of intense scientific investigation.

The molecular structure of THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL features a thiazole core substituted with a 1,3-benzodioxolyl group at the 2-position, a chloromethyl group at the 4-position, and a methyl group at the 5-position. This specific configuration creates multiple sites for interaction with biological targets, which is a key factor in its pharmacological potential. The presence of both electron-donating and electron-withdrawing groups on the benzodioxolyl moiety enhances its ability to engage with enzymes and receptors in complex biological pathways.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Thiazole derivatives, in particular, have been extensively studied due to their ability to modulate various biological processes. The compound THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL represents an advanced derivative that combines the known bioactivity of thiazole with additional functional groups to enhance its pharmacological properties.

One of the most compelling aspects of THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL is its potential as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for drug discovery efforts aimed at targeting neurological disorders, infectious diseases, and cancer. The chloromethyl group at the 4-position provides a reactive site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The benzodioxolyl moiety is particularly noteworthy due to its presence in several natural products and bioactive compounds. This group has been shown to exhibit anti-inflammatory, antimicrobial, and antiviral properties. By incorporating this moiety into THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL, researchers aim to leverage these known bioactivities while exploring new therapeutic avenues.

Recent studies have highlighted the importance of thiazole derivatives in developing treatments for neurological disorders. For instance, compounds with similar structural motifs have been investigated for their potential to modulate neurotransmitter systems and protect against neurodegeneration. The unique combination of functional groups in THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL suggests that it may have similar effects on neural pathways while offering improved efficacy or reduced side effects compared to existing treatments.

The methyl group at the 5-position of the thiazole ring adds another layer of complexity to this compound's biological interactions. Methyl-substituted thiazoles have been reported to exhibit enhanced binding affinity to certain enzymes and receptors. This feature could be exploited to develop more potent and selective drugs targeting specific disease pathways.

In addition to its potential therapeutic applications, THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL may also find utility in agricultural chemistry and material science. Its ability to interact with biological targets suggests that it could be used as a precursor for developing new pesticides or as a component in advanced materials designed for specific industrial applications.

The synthesis of THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(CHLOROMETHYL)-5-METHYL represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that minimize byproducts and maximize efficiency. These advancements are crucial for scaling up production and making this compound more accessible for further research and development.

The chemical properties of CAS No. 663909-03-3, such as solubility and stability under various conditions, are critical factors that determine its suitability for different applications. Studies have shown that this compound exhibits good solubility in organic solvents but limited solubility in water. This property may influence how it is formulated into drug products or used in other applications where aqueous solubility is desired.

The safety profile of any chemical compound is paramount before it can be considered for use in pharmaceuticals or other sensitive applications. Preliminary toxicology studies on derivatives similar to CAS No. 663909-03-3 have provided valuable insights into its potential risks and benefits. These studies are essential for ensuring that any future applications are safe and effective.

The future prospects for research involving CAS No. 663909-03-3 are promising given its diverse structural features and potential bioactivities. Researchers are exploring various synthetic modifications to enhance its pharmacological properties further while maintaining or improving its safety profile. Collaborative efforts between chemists and biologists will be crucial in translating these laboratory findings into tangible therapeutic benefits.

In conclusion,